Cas no 1797857-79-4 (N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide
• CAS No: 1797857-79-4
• MF: C₁₉H₁₇N₃O
• MW: 303.357784032822
• CID: 5797599
• PubChem ID: 75493648
• Update Time: 2025-06-09

N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CCG-349796
• AKOS034649239
• Z878667846
• N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide
• EN300-6726552
• 1797857-79-4

• Inchi： 1S/C19H17N3O/c1-22(19(12-20)9-4-10-19)18(23)17-11-15-14-6-3-2-5-13(14)7-8-16(15)21-17/h2-3,5-8,11,21H,4,9-10H2,1H3
• InChI Key： IXXRZHRVZYKIGE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C3C=CC=CC=3C=CC=2N1)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 303.137162174g/mol
• Monoisotopic Mass: 303.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.9Ų

Additional information on N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide

N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1797857-79-4, known as N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. Recent studies have highlighted its role in modulating cellular pathways and its potential as a building block for novel pharmaceutical agents.

The molecular structure of N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide is characterized by a benzo[e]indole core, which is a fused bicyclic system combining benzene and indole moieties. The indole ring is further substituted with a carboxamide group at the 2-position, which introduces additional functional complexity. The presence of the cyanocyclobutyl group adds a unique twist to the molecule, introducing strained ring systems that can influence its reactivity and bioavailability. This combination of structural elements makes the compound a promising candidate for exploring novel chemical reactivity and biological interactions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its electronic properties and potential for use in organic electronics. The benzo[e]indole framework is known for its aromaticity and conjugation, which are critical for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies have demonstrated that the incorporation of the cyanocyclobutyl group enhances the molecule's stability under thermal and photochemical conditions, making it a robust candidate for high-performance materials.

In terms of biological activity, N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide has shown promise as a modulator of protein-protein interactions, a critical area in drug discovery. Its ability to bind to specific target proteins with high affinity suggests its potential as a lead compound for developing therapeutics against various diseases, including cancer and neurodegenerative disorders. Researchers have also explored its role in inhibiting key enzymes involved in metabolic pathways, further underscoring its versatility as a chemical tool.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the benzo[e]indole core typically requires careful control over reaction conditions to ensure regioselectivity and avoid unwanted byproducts. The introduction of the cyanocyclobutyl group involves specialized cycloaddition reactions or ring-opening strategies, highlighting the need for precise synthetic planning.

From an environmental perspective, the compound's stability and biodegradability are critical considerations for its large-scale application. Recent studies have assessed its environmental impact, focusing on its persistence in different ecosystems and potential toxicity to aquatic organisms. These findings are essential for guiding responsible use and disposal practices, ensuring that the benefits of this compound are realized without compromising ecological balance.

In conclusion, N-(1-cyanocyclobutyl)-N-methyl-3H-benzo[e]indole-2-carboxamide represents a cutting-edge advancement in organic chemistry, offering exciting opportunities across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in both academic exploration and industrial innovation. As researchers continue to uncover its full potential, this compound is poised to make significant contributions to the development of new materials and therapeutic agents.